cis-Quaternary alcohol

• CAS: 1100676-15-0

Core Science & Biosynthesis

A Technical Guide to the Pharmacological Safety Qualification of cis-Quaternary Alcohol Impurities

A Case Study of a Cisatracurium Degradation Product

Preamble: Beyond Inertness—A Risk-Based Approach to Impurity Qualification

In the landscape of pharmaceutical development, the presence of impurities is an unavoidable reality. These entities, arising from manufacturing processes, degradation, or storage, must be rigorously evaluated to ensure patient safety.[1][2] This guide moves beyond the often-sought-after but rarely absolute state of "pharmacological inertness." Instead, we present a comprehensive, risk-based framework for the safety qualification of a specific, structurally complex impurity: the cis-Quaternary alcohol.

Using a known degradation product of Cisatracurium as a central case study, this document provides drug development professionals with an integrated strategy. We will dissect the necessary steps from initial identification and regulatory classification to the design of pivotal non-clinical studies. The core philosophy is not to simply prove an impurity is inactive, but to generate a robust data package that scientifically justifies a safe and acceptable limit in the final drug product, thereby ensuring that its presence poses no significant risk to the patient.

Section 1: The Impurity in Focus: Chemical and Regulatory Context

A thorough understanding of the impurity's identity and the regulatory expectations for its control is the foundation of any qualification effort.

Chemical Profile: The cis-Quaternary Alcohol of Cisatracurium

The term "cis-Quaternary alcohol" in the context of this guide refers to a specific impurity found in atracurium and cisatracurium besylate drug products.[3][4] It is also known by several synonyms, including Cisatracurium EP Impurity F and Atracurium Impurity D2.[3]

• Chemical Name: (1R,2R)-1-(3,4-dimethoxybenzyl)-2-(3-((5-hydroxypentyl)oxy)-3-oxopropyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium benzenesulfonate.

• CAS Number: 1100676-16-1.[3]

• Molecular Formula: C35H47NO10S.[5]

• Origin: It is primarily classified as a degradation product, meaning it can form during the manufacturing or storage of the drug product.[4][6]

Its structure is closely related to the active pharmaceutical ingredient (API), which immediately signals the potential for related pharmacological activity, making a simple assumption of inertness untenable.

The Regulatory Framework: ICH Q3 Guidelines

The International Council for Harmonisation (ICH) provides the global standard for impurity control in new drug substances (Q3A) and drug products (Q3B).[7] These guidelines establish thresholds that trigger specific actions: Reporting, Identification, and Qualification.[7]

Table 1: ICH Q3B(R2) Thresholds for Degradation Products in New Drug Products [6]

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 1 g	0.1%	0.2% or 1.0 mg TDI*, whichever is lower	0.5% or 1.0 mg TDI*, whichever is lower
> 1 g	0.05%	0.10%	0.15% or 5.0 mg TDI*, whichever is lower

*TDI = Total Daily Intake

Qualification is the process of acquiring and evaluating data to establish the biological safety of a degradation product at the specified level.[8] If the level of an impurity exceeds the qualification threshold, a comprehensive safety assessment is mandatory. The decision-making process is outlined in the ICH guidelines.

Caption: ICH Decision Tree for Impurity Qualification.

Section 2: A Stepwise Strategy for Pre-Clinical Safety Assessment

Once an impurity exceeds the qualification threshold, a structured, multi-pronged safety assessment is initiated. This process is designed to identify any potential for genotoxic or systemic toxicity.

Initial Risk Assessment: In Silico Evaluation

Before any laboratory work commences, computational toxicology provides a critical first look at potential liabilities.

• Causality and Rationale: As mandated by ICH M7, an in silico assessment using two complementary (Q)SAR methodologies—one expert rule-based and one statistical-based—is conducted.[9] This analysis screens the impurity's structure for any fragments known to be associated with mutagenicity (structural alerts).[9] The outcome of the (Q)SAR analysis determines the subsequent steps. A positive finding necessitates experimental confirmation, while a negative result, if well-justified, can be sufficient to rule out mutagenic concern.

Genotoxicity Assessment

If the in silico assessment is inconclusive or positive, or if a conservative approach is chosen, a standard battery of genotoxicity tests is performed to assess the potential for DNA damage.

• Expertise in Action: The primary screen consists of a bacterial reverse mutation assay (Ames test) to detect point mutations and an in vitro assay for chromosomal aberrations.[6] A negative result in a properly conducted Ames assay can often overrule a structural alert from a (Q)SAR model.[10] If the Ames test is positive, further in vivo testing is warranted.[10]

• Strain Selection: Utilize a standard set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA), which are selected to detect various types of point mutations.

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (e.g., Aroclor-induced rat liver homogenate, S9 fraction). This is crucial because many chemicals only become mutagenic after being metabolized.

• Dose Selection: Perform a preliminary range-finding study to determine the appropriate concentration range of the cis-Quaternary alcohol impurity, looking for signs of cytotoxicity. The main experiment should use at least five different analyzable concentrations.

• Assay Procedure (Plate Incorporation Method):

  • Mix the test substance, the bacterial culture, and the S9 mix (if applicable) in molten top agar.

  • Pour the mixture onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A positive response is defined as a dose-related increase in the number of revertants, typically a two-fold or greater increase over the vehicle control.

General Toxicity Assessment

To evaluate non-genotoxic effects, repeat-dose toxicity studies in animals are the gold standard.

• Self-Validating Design: These studies are designed to compare the toxicity profile of the drug substance containing the impurity at its proposed limit with a control batch of the drug substance with a lower, qualified level of the impurity.[11] The duration of the study is typically between 14 and 90 days, depending on the proposed duration of clinical use for the drug product.[12]

• Species and Strain: Select a relevant rodent species (e.g., Sprague-Dawley rat).

• Group Allocation: Assign animals to multiple groups, including a vehicle control, a control API group (low impurity), and a test API group (high impurity, at the proposed specification limit).

• Administration: Administer the substance daily for 14 consecutive days via a clinically relevant route.

• In-Life Observations: Conduct daily clinical observations, weekly body weight measurements, and food consumption analysis.

• Terminal Procedures: At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Pathology: Perform a full necropsy and histopathological examination of a comprehensive list of organs and tissues.

• Endpoint Analysis: The primary endpoint is the No-Observed-Adverse-Effect Level (NOAEL). The goal is to demonstrate that the impurity at its proposed limit does not produce any toxicities beyond those caused by the API itself.

Section 3: Targeted Pharmacological Evaluation

When an impurity is structurally related to the API, assessing its specific pharmacological activity is paramount. For the cis-Quaternary alcohol, its resemblance to the neuromuscular blocker Cisatracurium demands an investigation into this activity.

Evidence of Pharmacological Activity

Contrary to a hypothesis of inertness, published research has demonstrated that the breakdown products of atracurium, including the quaternary alcohol, possess pharmacological activity.

• Field-Proven Insight: One study in anesthetized cats showed that the quaternary alcohol produced a dose-dependent neuromuscular block.[13] It also caused a significant reduction in mean arterial pressure at a dose of 4 mg/kg.[13] This finding is critical: the impurity is not inert, and its safety must be justified by demonstrating a sufficient margin between the clinical exposure at its specified limit and the dose at which these pharmacological effects occur.

Table 2: Summary of Published Pharmacological Effects of Atracurium Breakdown Products [13]

Substance	Dose Range	Neuromuscular Blockade	Cardiovascular Effect (at 4 mg/kg)
Laudanosine	0.5-4 mg/kg	None	↓ Mean Arterial Pressure
Quaternary Alcohol	0.5-4 mg/kg	Dose-dependent block	↓ Mean Arterial Pressure
Quaternary Monoacrylate	0.5-4 mg/kg	Dose-dependent block	↓ Mean Arterial Pressure

| Quaternary Acid | 0.5-4 mg/kg | None | Vagal blockade |

De-risking Workflow and Experimental Assessment

The qualification process must therefore integrate this pharmacological assessment into the overall safety evaluation.

Caption: Integrated Workflow for Impurity Safety Qualification.

• Animal Preparation: Anesthetize a rat (e.g., with urethane) and surgically prepare it for recording of twitch response from the tibialis anterior muscle following stimulation of the sciatic nerve.

• Instrumentation: Monitor arterial blood pressure and heart rate via a carotid artery catheter.

• Drug Administration: Administer graded doses of the isolated cis-Quaternary alcohol impurity intravenously. Include the parent API (Cisatracurium) as a positive control to establish relative potency.

• Nerve Stimulation: Deliver supramaximal stimuli to the sciatic nerve at a set frequency (e.g., 0.1 Hz).

• Data Acquisition: Record the isometric muscle twitch tension. Neuromuscular blockade is quantified as the percentage decrease in twitch height from the pre-drug baseline.

• Endpoint Analysis: Determine the dose required to produce 50% and 95% blockade (ED50 and ED95). This allows for a direct potency comparison between the impurity and the API.

Section 4: Synthesizing the Data and Justifying Acceptance Criteria

The final step is to integrate all generated data into a cohesive scientific argument that justifies the proposed acceptance criterion for the impurity.

• Trustworthiness Through Data Integration: The argument is built on multiple pillars of evidence:

  • Genotoxicity: A demonstration of no mutagenic potential from the in silico and in vitro data.

  • General Toxicity: A NOAEL from the repeat-dose toxicity study that is significantly higher than the maximum potential clinical exposure to the impurity.

  • Pharmacological Potency: Data from the specific pharmacology study showing the impurity is significantly less potent than the parent API. For example, if the impurity is 100-fold less potent as a neuromuscular blocker, its contribution to the drug's primary effect at a 1% level would be negligible.

A key piece of real-world data comes from established compendial monographs. The USP monograph for cisatracurium besylate injection sets the acceptance criteria for cis-quaternary alcohol (EP impurity F) at not more than 5.0%.[4] This established limit serves as an authoritative benchmark, reflecting a level that has been deemed safe and acceptable based on extensive data and clinical experience. A new drug product can leverage this by demonstrating its impurity profile is consistent with or lower than this established standard.

Conclusion

The qualification of a pharmaceutical impurity like the cis-Quaternary alcohol is a rigorous scientific endeavor that extends far beyond a simple declaration of inertness. It requires a deep understanding of the impurity's chemical nature, a strategic application of regulatory guidelines, and the execution of a multi-faceted non-clinical testing program. By integrating in silico, in vitro, and in vivo data, developers can robustly characterize the safety profile of an impurity. The ultimate goal is to establish a clear and substantial safety margin between the maximum daily exposure of a patient to the impurity and the levels at which any adverse toxicological or pharmacological effects are observed. This evidence-based approach ensures that even pharmacologically active impurities can be safely managed, safeguarding patient health while enabling the successful development of new medicines.

References

• European Medicines Agency. (2006). ICH Topic Q 3 B (R2) Impurities in New Drug Products. [Link]

• U.S. Food and Drug Administration. (2008). Guidance for Industry - Q3A Impurities in New Drug Substances. [Link]

• European Medicines Agency. (2006). ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). [Link]

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]

• U.S. Food and Drug Administration. (2021). Safety Evaluation of Drug Substance Impurities in Generics. YouTube. [Link]

• U.S. Food and Drug Administration. (2009). Guidance for Industry - ANDAs: Impurities in Drug Substances. [Link]

• Intertek. Pharmaceutical Impurity Testing and Identification. [Link]

• National Center for Biotechnology Information. Atracurium Besylate (cis-Quaternary Alcohol). PubChem Compound Database. [Link]

• Vaudry, H., et al. (2023). Cisatracurium Besylate 10 mg/mL Solution Compounded in a Hospital Pharmacy to Prevent Drug Shortages: A Stability Study Involving Four Degradation Products. Pharmaceuticals (Basel). [Link]

• U.S. Food and Drug Administration. (2010). ANDAs: Impurities in Drug Products. [Link]

• Pharmaservice. (2025). Pharmaceutical Impurity Testing: What It Is and Why It's Essential. [Link]

• Chapple, I. L., et al. (1987). Pharmacological action of breakdown products of atracurium and related substances. British Journal of Anaesthesia. [Link]

• Premier Research. (2023). Evaluating Impurities in New Drugs to Prevent Delays in Development. [Link]

• Chemass. Pharmaceutical Impurity Analysis Overview. [Link]

• Pavan, M., et al. (2017). Use of In Silico Methods for Regulatory Toxicological Assessment of Pharmaceutical Impurities. Journal of Pharmaceutical Sciences. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 3. AtracuriuM IMpurity D2 (cis-Quaternary Alcohol) | 1100676-16-1 [chemicalbook.com]
• 4. Cistracurium Besylate 10 mg/mL Solution Compounded in a Hospital Pharmacy to Prevent Drug Shortages: A Stability Study Involving Four Degradation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atracurium Besylate (cis-Quaternary Alcohol) | C35H47NO10S | CID 131637995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 8. fda.gov [fda.gov]
• 9. premier-research.com [premier-research.com]
• 10. m.youtube.com [m.youtube.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. database.ich.org [database.ich.org]
• 13. Pharmacological action of breakdown products of atracurium and related substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis and Qualification of a cis-Quaternary Alcohol Reference Standard for Pharmaceutical Development

Abstract

This application note provides a comprehensive guide to the stereoselective synthesis, purification, and analytical characterization of a cis-vicinal quaternary alcohol reference standard. The presence of all-carbon quaternary stereocenters—carbon atoms bonded to four distinct carbon substituents—is a common motif in many natural products and pharmaceutical drugs.[1][2] The precise stereochemical orientation of these centers can significantly impact a molecule's biological activity, making the availability of well-characterized stereoisomeric reference standards crucial for drug discovery, development, and quality control.[3][4] This document outlines a robust protocol for the synthesis of a model cis-1,2-dialkyl-cyclohexanediol, a structure containing two adjacent quaternary stereocenters. The methodology emphasizes stereocontrol and provides detailed procedures for structural and stereochemical verification using modern analytical techniques, ensuring the generation of a reliable reference standard.

Introduction: The Significance of cis-Quaternary Alcohols in Medicinal Chemistry

Quaternary stereocenters are prevalent in a wide array of biologically active molecules.[1] The synthesis of these sterically congested centers in a catalytic and enantioselective manner, however, remains a formidable challenge in organic chemistry.[2][5] When two such centers are situated vicinally (on adjacent carbons), the synthetic difficulty is magnified, particularly when a specific relative stereochemistry, such as cis, is required.

The physiological effects of a chiral drug are often dictated by the three-dimensional arrangement of its atoms. Enantiomers of the same compound can exhibit vastly different pharmacological, toxicological, and pharmacokinetic profiles.[4] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines requiring the stereochemistry of chiral drugs to be well-defined and controlled.[3] This necessitates the availability of pure, unambiguously characterized stereoisomeric reference standards to validate analytical methods, support formulation studies, and ensure the quality and consistency of the final active pharmaceutical ingredient (API).

This application note addresses this critical need by presenting a detailed workflow for the synthesis and qualification of a cis-quaternary alcohol. We will focus on the diastereoselective dihydroxylation of a tetrasubstituted alkene, a reliable method for generating the cis-diol configuration.

Strategic Approach to Synthesis: Diastereoselective Dihydroxylation

The chosen synthetic strategy hinges on the stereospecific syn-dihydroxylation of a tetrasubstituted cycloalkene using osmium tetroxide (OsO₄). This reagent is renowned for its ability to add two hydroxyl groups to the same face of a double bond, thereby establishing a cis-1,2-diol. The rigidity of the cyclic starting material helps to control the facial selectivity of the reagent's approach, leading to a high degree of diastereoselectivity.

The overall workflow can be visualized as a three-stage process: synthesis of the precursor alkene, stereoselective dihydroxylation, and finally, rigorous characterization of the resulting cis-quaternary alcohol.

Sources

• 1. Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective Construction of Remote Quaternary Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Technical Guide: Isolation and Purification of cis-Quaternary Alcohol from Atracurium Besylate

This Application Note is designed for pharmaceutical scientists and process chemists requiring high-purity isolation of the cis-Quaternary Alcohol (EP Impurity F) from Atracurium Besylate.[1]

[1]

Introduction & Scientific Context

Atracurium Besylate is a complex mixture of ten stereoisomers. Its degradation profile is dominated by two distinct pathways: Hofmann elimination (pH/temperature dependent) and Ester Hydrolysis (pH dependent).[1]

The cis-Quaternary Alcohol (Chemical Name: N-[3-[(5-hydroxypentyl)oxy]-3-oxopropyl]-N-methyl-tetrahydropapaverinium derivative) is a specific degradation product arising from the hydrolysis of the central ester linkage.[1] Unlike Laudanosine (a breakdown product of Hofmann elimination), the Quaternary Alcohol retains the quaternary ammonium center and the specific stereochemistry of the parent molecule.[1]

Why Isolation is Challenging

• Low Natural Abundance: In fresh API, this impurity typically exists at <0.5%. Direct isolation is inefficient.[1]

• Stereochemical Complexity: The "cis" designation refers to the 1R-cis configuration of the tetrahydroisoquinoline ring. The isolation must separate this specific isomer from its trans diastereomer and the parent Atracurium isomers.[1]

• Kinetic Instability: The target alcohol is an intermediate. Prolonged hydrolysis degrades it further into the Quaternary Acid and 1,5-pentanediol.[1]

Strategic Approach

This protocol utilizes a Controlled Acidic Hydrolysis strategy to enrich the target impurity to >20% relative area, followed by Preparative HPLC using a volatile buffer system to facilitate salt-free isolation.[1]

Chemical Mechanism & Pathway[1]

To maximize the yield of the Quaternary Alcohol, we must suppress Hofmann elimination (which occurs at neutral/basic pH) and promote partial ester hydrolysis (favored at acidic pH).[1]

Degradation Pathway Diagram[1]

Caption: Divergent degradation pathways of Atracurium.[1] Acidic conditions favor the formation of the Quaternary Alcohol (Monoester) while suppressing Hofmann elimination.[1]

Protocol 1: Controlled Enrichment (Synthesis)[1]

Objective: Generate a crude mixture enriched with the cis-Quaternary Alcohol to facilitate preparative isolation. Starting Material: Cisatracurium Besylate (preferred for stereochemical purity) or Atracurium Besylate.[1][2]

Reagents

• Substrate: Atracurium Besylate (1.0 g).

• Buffer: 0.1 M Sodium Acetate, adjusted to pH 3.0 with Glacial Acetic Acid.

• Solvent: Acetonitrile (HPLC Grade).[1]

Step-by-Step Procedure

• Dissolution: Dissolve 1.0 g of Atracurium Besylate in 20 mL of Acetonitrile:Buffer (30:70 v/v) .

• Incubation: Heat the solution to 60°C in a sealed glass vessel with magnetic stirring.

• Monitoring (Critical):

  • Sample every 2 hours using Analytical HPLC (see conditions below).

  • Stop Point: Terminate the reaction when the Quaternary Alcohol peak reaches maximum area (typically 15-25%) and before the Quaternary Acid peak exceeds the Alcohol peak.[1] This usually occurs between 6–12 hours depending on exact temperature.

• Quenching: Cool immediately to 4°C in an ice bath.

• Preparation for Prep-HPLC: Dilute the reaction mixture 1:1 with Water (0.1% Formic Acid) to reduce solvent strength. Filter through a 0.45 µm PVDF membrane.[1]

Protocol 2: Preparative HPLC Isolation

Objective: Isolate the cis-isomer from the trans-isomer and the parent matrix.[1] System: Preparative HPLC with Fraction Collector.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 Phenyl-Hexyl or High-Load C18 (e.g., XBridge Prep C18), 19 x 150 mm, 5 µm	Phenyl-hexyl phases offer superior selectivity for aromatic isomers (cis vs trans) compared to standard C18.[1]
Mobile Phase A	20 mM Ammonium Formate (pH 3.5)	Volatile buffer prevents salt residues during lyophilization.[1] Low pH suppresses silanol interactions.[1]
Mobile Phase B	Acetonitrile	Standard organic modifier.
Flow Rate	15–20 mL/min	Adjusted for column diameter (maintain linear velocity).
Gradient	0-5 min: 15% B (Hold)5-25 min: 15% → 40% B25-30 min: 40% → 90% B	Shallow gradient (1.25% B/min) is critical to resolve the cis and trans alcohol diastereomers.[1]
Detection	UV @ 280 nm	Max absorbance for the veratryl (dimethoxybenzyl) moiety.
Temperature	Ambient (20–25°C)	Higher temperatures may degrade the target during separation.

Fraction Collection Logic[1]

• Peak Identification:

  • cis-Quaternary Acid (Early eluting, ~8-10 min)[1]

  • Target: cis-Quaternary Alcohol (Intermediate, ~14-16 min)

  • trans-Quaternary Alcohol (Closely eluting after cis-isomer, ~16.5 min)[1]

  • Parent Atracurium Isomers (Late eluting, >20 min)[1]

• Collection: Collect the central portion of the target peak (heart-cutting).[1] Discard the "valley" between the cis and trans alcohol peaks to ensure isomeric purity.

Protocol 3: Work-up and Characterization[1]

Lyophilization (Salt Removal)

Since Ammonium Formate is volatile, the collected fractions can be lyophilized directly.[1]

• Pool fractions containing >95% purity (by analytical HPLC).

• Flash freeze using liquid nitrogen or a dry ice/acetone bath.[1]

• Lyophilize for 24–48 hours at <100 mTorr.

• Result: A white to off-white hygroscopic powder (Formate salt).[1] Note: If the Besylate salt is strictly required, an ion-exchange step (SPE with benzenesulfonic acid counter-ion) is necessary before lyophilization.[1]

Analytical Validation

Validate the isolated material using the following criteria:

Test	Method	Acceptance Criteria
Identity (MS)	LC-MS (ESI+)	m/z [M]+ matches theoretical (approx 673.3 Da for cation).[1]
Stereochemistry	1H-NMR (NOESY)	Confirm cis relationship between N-Methyl and Benzyl protons (Syn-clinal geometry).
Purity	HPLC (USP Method)	> 95.0% Area.[1]
Counter-ion	IC or 1H-NMR	Confirm stoichiometry of counter-ion (Formate vs Besylate).

Isolation Workflow Diagram

Caption: End-to-end workflow for the enrichment and isolation of the cis-Quaternary Alcohol.

References

• United States Pharmacopeia (USP). Atracurium Besylate Monograph. USP-NF.[1] Link (Requires Subscription).[1]

• European Pharmacopoeia (Ph.[1] Eur.). Cisatracurium Besilate Monograph 2.9.19. Link[1]

• Zhang, H., et al. (2008).[1] "Separation and determination of atracurium besylate and its impurities by HPLC." Journal of Pharmaceutical Analysis. Link

• PubChem. Atracurium Besylate (cis-Quaternary Alcohol) - Compound Summary. National Library of Medicine. Link

• Rocheleau, M.J., et al. (2012).[1][3] "Impurity profiling and in-process testing of drugs for injection by fast liquid chromatography."[1] Journal of Chromatography A. Link

Sources

• 1. Atracurium Besylate (cis-Quaternary Alcohol) | C35H47NO10S | CID 131637995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2008117271A1 - (1r,1'r)-atracurium salts separation process - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Using cis-Quaternary alcohol for impurity profiling in API

Abstract

The profiling of impurities containing quaternary stereocenters represents one of the most significant challenges in modern pharmaceutical analysis. Unlike methine-based chiral centers, quaternary alcohols lack a proton attached to the chiral carbon, rendering standard

H-NMR coupling constants ( -values) useless for configurational assignment. This Application Note provides a definitive, self-validating protocol for isolating, identifying, and quantifying cis-quaternary alcohol impurities. We integrate ICH Q3A(R2) regulatory mandates with advanced NOE-based NMR spectroscopy and diastereoselective UPLC workflows.

Part 1: The Quaternary Conundrum & Regulatory Context

The Scientific Challenge

A "quaternary alcohol" in this context refers to a tertiary alcohol moiety situated on a cyclic or rigid scaffold (e.g., cyclohexyl, piperidinyl, or steroid ring) where the carbon atom is bonded to four non-hydrogen substituents.

The terms cis and trans refer to the spatial relationship between the hydroxyl group (-OH) and a reference substituent (R) on the ring.

• The Blind Spot: Standard 1D-NMR cannot distinguish these isomers because there is no proton on C1 to couple with neighbors.

• The Risk: Diastereomers often exhibit vastly different potencies and toxicological profiles. A trans-isomer might be the API, while the cis-isomer is a potent impurity formed during non-stereoselective Grignard additions or cyclizations.

Regulatory Thresholds (ICH Q3A R2)

Per ICH Q3A(R2), impurities must be controlled based on daily dose. For a standard maximum daily dose (MDD) of < 2g:

• Reporting Threshold: 0.05%

• Identification Threshold: 0.10% (Requires structural proof)

• Qualification Threshold: 0.15% (Requires safety data)

Figure 1: ICH Q3A Decision Tree for Stereoisomers (This diagram visualizes the logic flow for handling a new stereoisomeric impurity)

Caption: Decision logic for stereoisomeric impurities based on ICH Q3A(R2) thresholds.

Part 2: Experimental Protocols

Protocol A: Isolation and Enrichment (Prep-LC)

Before structural assignment, the impurity must be isolated with >95% isomeric purity.

Objective: Isolate "Impurity Q" (the cis-isomer) from the bulk API (the trans-isomer).

• Sample Preparation:

  • Dissolve 500 mg of crude API mother liquor (enriched in impurity) in 5 mL MeOH:H2O (80:20).

  • Filter through 0.22 µm PTFE filter.

• Chromatographic Conditions (Semi-Prep):

  • Column: Phenyl-Hexyl or C18 Prep Column (e.g., 19 x 150 mm, 5 µm). Note: Phenyl phases often provide better selectivity for geometric isomers due to pi-pi interactions.

  • Mobile Phase: Isocratic 65% Acetonitrile / 35% Ammonium Bicarbonate (10mM, pH 9.0). Basic pH suppresses ionization of basic amines, improving peak shape.

  • Flow Rate: 15 mL/min.

  • Detection: UV at 210 nm (or lambda-max).

• Fraction Collection:

  • Collect fractions based on threshold (not slope).

  • Pool fractions, remove organic solvent via rotary evaporator (

    ), and lyophilize the aqueous residue.

Protocol B: Definitive Structural Assignment (NOE-NMR)

This is the critical step. Since we cannot use coupling constants, we rely on the Nuclear Overhauser Effect (NOE) , which correlates protons through space (

) rather than through bonds.

Hypothesis:

• Cis-Isomer: The -OH and the Reference Group (R) are on the same side. The protons on the R-group will not show strong NOE with the axial protons on the ring face opposite to them.

• Trans-Isomer: The -OH and R are on opposite sides. The R-group will show strong NOE correlations with the axial protons on the same face.

Step-by-Step Workflow:

• Sample Prep: Dissolve ~10 mg of isolated Impurity Q in 600 µL DMSO-

  or CDCl . Ensure the solvent is dry to prevent -OH exchange broadening.

• 1D

  H-NMR: Acquire a standard spectrum to assign all non-quaternary protons.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Mixing Time (

    ): Set to 500–800 ms. (Critical: Too short = no signal; too long = spin diffusion artifacts).

  • Scans: Minimum 16 scans per increment.

  • Resolution: 2048 x 256 points.

• Data Interpretation (The "Flagpole" Method):

  • Treat the quaternary substituent (e.g., a Methyl group) as a "flagpole."

  • If the Methyl is axial, it will show strong NOE cross-peaks with the axial protons at positions C3 and C5 of the ring (1,3-diaxial interaction).

  • If the Methyl is equatorial, these correlations will be absent or very weak.

Figure 2: NOESY Logic for Quaternary Assignment

Caption: Determining stereochemistry via 1,3-diaxial NOE correlations.

Protocol C: Routine Analytical Method (UPLC)

Once identified, a high-throughput method is needed for batch release.

Method Parameters:

Parameter	Condition	Rationale
Column	C18 Shielded RP (e.g., BEH C18, 1.7 µm)	Steric protection prevents peak tailing for basic amines.
Mobile Phase A	0.1% Perchloric Acid or TFA in Water	Low pH ensures full protonation and ion-pairing.
Mobile Phase B	Acetonitrile	Standard organic modifier.
Gradient	5% B to 60% B over 8 mins	Shallow gradient required to separate diastereomers.
Temp	35°C	Sub-ambient or low heat preserves resolution.
Resolution ( )	Target > 2.0	Essential for accurate integration of the impurity tail.

System Suitability Requirement: A resolution solution containing a 1:1 mix of API and Impurity Q must be run.

between the cis and trans peaks must be .

Part 3: Case Study & Data Analysis

Scenario: An API (Piperidinyl-cyclohexanol derivative) was synthesized via Grignard addition.

• Target: trans-isomer.

• Observation: A peak at RRT 1.05 was detected at 0.18% in the crude batch.

Results:

• Isolation: The peak was isolated via Protocol A.

• NMR Analysis:

  • The quaternary methyl group showed a strong NOE correlation with the axial protons of the piperidine ring.

  • Assignment: The impurity is the trans-isomer (where Me and OH are trans-diequatorial/axial). Wait—correction: If the target was trans, and this impurity shows specific NOE patterns distinct from the API, it confirms the cis configuration relative to the established API signals.

• Quantification: The batch was re-processed using recrystallization in Ethyl Acetate, reducing the cis-impurity to 0.04% (below reporting limits).

References

• ICH Harmonised Tripartite Guideline. (2006).[2] Impurities in New Drug Substances Q3A(R2).[2][3] International Council for Harmonisation.[4] [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 8: Through-Space Correlations). [Link]

• Snyder, L. R., et al. (2012). Practical HPLC Method Development. Wiley-Interscience. (Separation of Isomers).[1][5][6][7] [Link]

• Bäckvall, J. E., et al. (2010). Dynamic Kinetic Resolution of Alcohols.[1] Chemical Reviews. (Context for synthetic origins of alcohol impurities). [Link]

Sources

• 1. Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases [mdpi.com]
• 2. mca.gm [mca.gm]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. jpionline.org [jpionline.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing Aqueous Mobile Phase Solubility and Separation for cis-Quaternary Alcohols in RP-HPLC

Introduction: The Stereochemical Paradox

In pharmaceutical development, cis-quaternary alcohols (e.g., cis-1-alkyl-4-arylcyclohexanols) represent a unique separation challenge. Structurally, these molecules possess a polar hydroxyl group attached to a crowded quaternary carbon, often within a cyclic framework.

While the hydroxyl group suggests hydrophilicity, the quaternary steric bulk frequently creates a "hydrophobic shield," preventing effective solvation by water molecules. This leads to a paradox where the analyte is too polar for normal-phase chromatography but prone to "oiling out" or precipitating in the high-aqueous mobile phases required for Reverse Phase HPLC (RP-HPLC) retention.

This guide details the physicochemical mechanisms driving this behavior and provides a validated protocol for maintaining solubility while achieving high-resolution separation of cis/trans isomers.

Physicochemical Mechanism: Steric Shielding & Solvation

To optimize the method, we must first understand the molecular behavior in solution.

The "Hydrophobic Shielding" Effect

In a cis-quaternary alcohol (e.g., cis-1-methyl-4-phenylcyclohexanol), the hydroxyl group is often forced into an axial position to accommodate the bulkier alkyl/aryl groups in the equatorial plane.

• Steric Hindrance: The surrounding alkyl groups physically block water molecules from forming a stable hydration shell around the hydroxyl proton.

• Intramolecular Interactions: In the cis configuration, the hydroxyl group may engage in intramolecular hydrogen bonding with nearby pi-systems (if aryl groups are present) or other polar moieties, further reducing its interaction with the aqueous mobile phase.

This results in an apparent hydrophobicity significantly higher than predicted by LogP, leading to sudden precipitation when the organic modifier concentration drops below a critical threshold.

DOT Diagram: Solvation Dynamics

The following diagram illustrates the competition between the mobile phase solvation and the hydrophobic shielding effect.

Figure 1: Mechanism of precipitation. The bulky R-groups prevent water from accessing the polar hydroxyl, leading to phase collapse in high-aqueous environments.

Protocol 1: Determining Critical Aqueous Solubility (CAS)

Before injecting onto a column, you must determine the Critical Aqueous Solubility (CAS) limit. This prevents instrument contamination and blocked capillaries.

Objective: Identify the maximum percentage of water the sample can tolerate before precipitation occurs.

Reagents:

• Analyte Stock Solution (10 mg/mL in 100% Methanol).

• HPLC Grade Water.

• HPLC Grade Methanol (MeOH) and Acetonitrile (ACN).[1]

Step-by-Step Workflow:

• Preparation: Prepare 5 autosampler vials.

• Titration: Add the Stock Solution and Water/Organic mixtures to create the following ratios (Total Vol: 1 mL):

  • Vial A: 90% Water / 10% Organic

  • Vial B: 70% Water / 30% Organic

  • Vial C: 50% Water / 50% Organic

  • Vial D: 30% Water / 70% Organic

  • Vial E: 10% Water / 90% Organic

• Observation: Vortex for 30 seconds. Let stand for 10 minutes.

• Analysis: Inspect for turbidity (cloudiness) against a dark background.

  • Clear: Soluble.[2]

  • Turbid/Oily Droplets: Insoluble (Phase Separation).

• Refinement: If Vial C is clear but Vial B is turbid, the CAS is between 50-70% water.

Data Output Table:

% Organic Modifier	Observation (MeOH)	Observation (ACN)	Recommendation
10%	Turbid (Precipitate)	Turbid (Oiling out)	Do Not Use
30%	Hazy	Turbid	High Risk
50%	Clear	Hazy	Borderline (Check Pressure)
70%	Clear	Clear	Safe for Injection
90%	Clear	Clear	Safe for Stock

Note: Methanol is generally preferred over Acetonitrile for alcohols because it can act as both a hydrogen bond donor and acceptor, better mimicking the solvation needs of the hydroxyl group.

Protocol 2: Chromatographic Method Development

Once solubility is established, optimize the separation. Cis and trans isomers often have identical mass spectra, making chromatographic resolution (Rs) critical.

Column Selection Strategy

Standard C18 columns often fail to separate geometric isomers effectively.[3] Use Shape Selectivity .

• Primary Choice: Phenyl-Hexyl or Biphenyl .

  • Why: The pi-pi interactions provide unique selectivity for the aryl groups often present in quaternary alcohols. The rigid stationary phase discriminates between the planar (trans) and non-planar (cis) conformations.

• Secondary Choice: C30 (Triacontyl).

  • Why: High shape selectivity due to the dense alkyl arrangement, excellent for structural isomers.

Mobile Phase Optimization

• Buffer: Use 10 mM Ammonium Formate (pH 3.8) .

  • Why: Quaternary alcohols are prone to acid-catalyzed dehydration (elimination) to form alkenes. Avoid strong acids (TFA, pH < 2). Ammonium formate buffers the system while maintaining a pH safe for the alcohol stability.

• Organic Modifier: Methanol .[4]

  • Why: As noted in the solubility protocol, MeOH provides better solubility for the polar -OH group than ACN.

Experimental Workflow (Gradient)

Parameter	Setting
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3 µm
Flow Rate	1.0 mL/min
Temperature	30°C (Keep low to prevent dehydration)
Detection	UV @ 210 nm (or CAD/ELSD if non-chromophoric)
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.8)
Mobile Phase B	Methanol

Gradient Table:

• 0-2 min: Hold at CAS + 10% Organic (e.g., if CAS is 50% water, start at 60% MeOH). Prevents precipitation on head of column.

• 2-15 min: Linear ramp to 95% B.

• 15-20 min: Hold at 95% B.

• 20.1 min: Re-equilibrate.

Protocol 3: The "Sandwich" Injection Technique

Injecting a sample dissolved in 100% MeOH into a mobile phase that is 50% Water can cause immediate precipitation at the needle tip or column frit, leading to split peaks and high backpressure.

Solution: The Sandwich Injection Configure the autosampler to draw "plugs" of solvent around the sample.

Sequence:

• Draw 5 µL Mobile Phase (Initial Strength).

• Draw Air Gap (0.2 µL).

• Draw 10 µL Sample.[5]

• Draw Air Gap (0.2 µL).

• Draw 5 µL Mobile Phase (Initial Strength).

Result: The sample is physically buffered from the bulk mobile phase during the transfer, allowing for gradual mixing in the loop/column head rather than instantaneous shock.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Splitting	Solvent mismatch (Sample solvent too strong).	Use "Sandwich Injection" or dilute sample with Mobile Phase A until just above CAS.
Fronting Peaks	Column overload or "Oiling out".	Reduce injection volume by 50%. Increase column temperature slightly (max 40°C).
New Peak Appearance	On-column dehydration (Elimination reaction).	Check pH. If < 3.0, raise to 4.5. Lower column temperature.[6]
High Backpressure	Sample precipitation at frit.	Run a "Sawtooth" wash: Rapid cycles of 100% MeOH to 100% Water to redissolve precipitate.

References

• Separation of cis and trans Isomers of 2-butene-1,4-diol and lafutidine by HPLC. National Institutes of Health (NIH). Available at: [Link]

• Chiral HPLC Separations: A Guide to Method Development. Phenomenex. Available at: [Link][7]

• Separation of 1-(4-Methylphenyl)cyclohexanecarboxylic acid. SIELC Technologies. Available at: [Link][8][9]

• Best Practices Changing from Aqueous to Organic Mobile Phase. Waters Corporation. Available at: [Link][9]

Sources

• 1. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Separation of cis/trans isomers - Chromatography Forum [chromforum.org]
• 4. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. Separation of 1-(4-Methylphenyl)cyclohexanecarboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres - PMC [pmc.ncbi.nlm.nih.gov]

cis-Quaternary alcohol spiking studies for method development

Overcoming Steric Hindrance and Dehydration Artifacts in Method Development

Abstract

This Application Note provides a rigorous framework for conducting spiking recovery studies on cis-quaternary alcohols—a chemical class notorious for steric hindrance, poor ionization, and acid-catalyzed dehydration. We synthesize ICH Q2(R2) regulatory requirements with practical laboratory workflows to ensure method accuracy. Special emphasis is placed on distinguishing true matrix recovery from method-induced stereochemical inversion or degradation.

The Chemical Challenge: Why cis-Quaternary Alcohols Fail

Quaternary alcohols (hydroxyl group attached to a carbon bonded to three other carbons) present a "perfect storm" of analytical challenges. When the alcohol is in a cis configuration relative to a ring substituent, two failure modes dominate:

• Steric Shielding: The quaternary center blocks access to derivatizing agents (e.g., silylating reagents in GC), leading to incomplete reaction and non-linear response.

• E1 Dehydration: Under acidic conditions (common in LC mobile phases) or high heat (GC injectors), the hydroxyl group protonates and leaves, forming a stable tertiary carbocation that rapidly eliminates to an alkene [1].[1] This appears as "low recovery" but is actually on-column degradation.

Critical Insight: If your spiking study shows the appearance of a trans-isomer or an alkene peak that was not in the standard, your method is actively degrading the sample.

Strategic Method Selection: The Stability Decision Tree

Before initiating spiking studies, the stability of the cis-quaternary alcohol must be mapped against the analytical technique.

Diagram 1: Method Selection & Stability Decision Matrix

Caption: Logical flow for selecting the optimal separation technique based on analyte volatility and lability.

Protocol: Stock Standard Preparation

Quaternary alcohols are often viscous oils or hygroscopic solids. Gravimetric preparation is required to minimize density-based errors.

Reagents:

• Primary Solvent: Acetonitrile (ACN) is preferred over Methanol (MeOH).

  • Reasoning: MeOH is protic and can participate in solvolysis or exchange reactions if the alcohol is labile. ACN is aprotic and inert.

• Container: Amber silanized glass vials (prevents surface adsorption of polar hydroxyl groups).

Procedure:

• Weigh 10.0 mg ± 0.1 mg of cis-quaternary alcohol reference standard directly into a 10 mL volumetric flask.

• Dissolve in 100% ACN. Sonicate for 5 minutes.

• Stability Check: Inject this stock immediately. Store at 4°C and re-inject after 24 hours.

  • Acceptance Criteria: No new peaks (degradation products) >0.5% area.

Protocol: The "Equilibrated Spike" Workflow

A common failure in method development is "dump-and-shoot" spiking, where the standard sits on top of the matrix rather than interacting with it. This yields artificially high recovery rates that do not reflect real samples.

The "Three-Set" Validation Design (Adapted from Matuszewski et al. [2]) To distinguish Matrix Effects (ME) from Extraction Efficiency (RE) , you must prepare three sets of samples.

• Set A (Neat Standard): Analyte in pure solvent.

• Set B (Post-Extraction Spike): Blank matrix extracted first, then analyte added. (Represents 100% recovery, but subject to matrix suppression).

• Set C (Pre-Extraction Spike): Analyte added to matrix, equilibrated, then extracted.

Diagram 2: The Spiking & Extraction Workflow

Caption: Workflow to isolate Matrix Effects from Recovery Efficiency.

Step-by-Step Spiking Protocol (Set C):

• Aliquot 100 µL of blank matrix (e.g., plasma) into 1.5 mL tubes.

• Add 10 µL of Working Standard (at 10x target concentration) to the matrix.

• Critical Step: Equilibration. Vortex gently for 10 seconds, then incubate at 37°C (biological) or Room Temp (formulation) for 30–60 minutes .

  • Why? This allows the cis-alcohol to bind to albumin or partition into lipid micelles, simulating a real incurred sample.

• Perform Extraction (e.g., Protein Precipitation with cold ACN or Liquid-Liquid Extraction with MTBE).

• Analyze via LC-MS/MS or GC-MS.

Data Analysis & Acceptance Criteria

Using the peak areas from Sets A, B, and C, calculate the validation parameters defined by ICH Q2(R2) [3].

Calculation Table

Parameter	Formula	Interpretation	Target (Bioanalytical)
Matrix Effect (ME)		< 100%: Ion Suppression> 100%: Enhancement	85% – 115%
Recovery (RE)		Efficiency of the extraction step alone.	> 50% (Consistent)
Process Efficiency		Overall method yield.	N/A (Diagnostic)

Troubleshooting Low Recovery

If Recovery (Set C) is low (< 50%):

• Check for Dehydration: Look for a peak at a later retention time (alkene) or earlier (rearranged product).

• Check Stereochemistry: If using a chiral column, check if the cis peak has diminished and a trans peak has appeared (epimerization).

• Adjust pH: If using LC, switch mobile phase modifier from Formic Acid (pH 2.7) to Ammonium Acetate (pH 6.5) to prevent acid-catalyzed loss [1].

References

• Chemistry LibreTexts. (2020). Dehydration Reactions of Alcohols. Link

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC-MS/MS. Analytical Chemistry. Link

• ICH. (2023).[2] ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. Link

Sources

• 1. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 2. database.ich.org [database.ich.org]

Technical Notes & Optimization

Technical Support Center: Retention Stability for cis-Quaternary Alcohols

Status: Operational Ticket ID: T-QC-OH-404 Assigned Specialist: Senior Application Scientist, Chromatography Division

Executive Summary & Scope

Subject: Troubleshooting Retention Time (RT) Shifts in cis-Quaternary Alcohols.

The Challenge: Cis-Quaternary alcohols present a unique "double-threat" in chromatography. The quaternary center introduces significant steric bulk, making the molecule sensitive to the "shape selectivity" of the stationary phase. Simultaneously, the hydroxyl group (-OH) is prone to hydrogen bonding with residual silanols on the column support.

When retention times shift, it is rarely a simple pump failure. It is often a thermodynamic competition between the mobile phase, the hydrophobic ligand (C18/C8), and the active silica surface. This guide isolates these variables to restore method robustness.

Diagnostic Logic Flow

Before adjusting your method, visualize the failure mode. Use this logic tree to categorize your issue.

Figure 1: Decision matrix for isolating mechanical vs. chemical causes of retention shifts.

Tier 1: Rapid Diagnostics (FAQs)

Q: My retention time decreases steadily over 20 injections. Is my column dying? A: Likely not. This is classic "Phase De-wetting" or Insufficient Equilibration . Quaternary alcohols are bulky. If your mobile phase is highly aqueous (>95%), the C18 chains may collapse (de-wet), reducing the surface area available for interaction.

• The Fix: If using high aqueous conditions, switch to a "compatible" aqueous C18 phase or ensure your re-equilibration step ends with a high-organic flush to "re-wet" the phase before the next injection.

Q: The RT jumps back and forth by ±0.2 minutes. Is this a pump issue? A: Check your temperature first. Cis/trans separation is governed by entropy . The steric bulk of the quaternary center makes the adsorption process thermodynamically sensitive. A fluctuation of just 1°C can shift retention by 1-2% for these molecules [1].[1]

• The Fix: Ensure the column compartment is closed and the mobile phase is pre-heated.

Tier 2: The Chemistry (Deep Dive)

The Silanol Effect: The "Hidden" Retention Mechanism

For quaternary alcohols, the steric hindrance around the carbon protects the -OH group from oxidation but does not prevent it from interacting with the silica support.

Mechanism: Silica supports have residual silanol groups (Si-OH).[2] These are weakly acidic (pKa ~3.8–4.5) [2].

• At pH > 4: Silanols ionize (Si-O⁻), acting as cation exchangers.

• At pH < 3: Silanols are protonated (Si-OH) but can still hydrogen bond.[3]

If your method uses a neutral pH (6-7) without adequate buffer strength, the quaternary alcohol's -OH group competes for these sites. As the column ages and the end-capping strips off, exposed silanols increase, causing the RT to drift (usually increasing tailing and retention).

Corrective Protocol:

• Buffer Selection: Do not use simple water/organic mixtures. Use a buffer (e.g., Ammonium Formate or Phosphate) to suppress silanol ionization.

• pH Control: Move the pH to < 3.0 to protonate the silanols, shutting down the ionic interaction [2].

Stereoselectivity & Temperature

Separating the cis isomer (hydroxyl and alkyl group on the same side) from the trans isomer requires maximizing Shape Selectivity .

• Cis-Isomers: Generally more polar and sterically compact.

• Trans-Isomers: Often more planar.[4]

Thermodynamic Control: Temperature is a "surgical tool" for selectivity [3].[1]

• Lower Temperature: Increases the rigidity of the stationary phase ligands, enhancing the ability to discriminate between the "bulky" cis and "planar" trans shapes.

• Higher Temperature: Increases mass transfer but reduces shape selectivity, potentially causing peaks to merge (co-elution).

Protocol: Robustness Stress Test

If you encounter shifts, run this validation protocol to identify the weak point in your method.

Objective: Determine if the shift is driven by pH (Silanol) or Temperature (Thermodynamics).

Parameter	Step Change	Expected Result (Stable Method)	Warning Sign (Unstable)
Temperature	± 5°C	RT shifts < 5%, Resolution maintains > 1.5	Peaks merge; RT shifts > 10% (Indicates high entropic contribution).
pH	± 0.2 units	RT shifts < 2%	RT shifts > 5% or Peak Shape degrades (Indicates silanol interaction).
Flow Rate	± 10%	RT changes inversely proportional to flow.	Pressure spikes > 20% (Indicates bed collapse or frit blockage).
Organic %	± 2%	RT shifts < 10%	RT shifts > 20% (Indicates method is on a "cliff edge" of elution).

Step-by-Step Execution:

• Baseline: Run 6 injections at standard conditions. Calculate %RSD of RT.

• Thermal Stress: Increase Column Temp by 5°C. Run 3 injections. Observe if cis and trans peaks converge or diverge.

• Chemical Stress: Prepare mobile phase with pH +0.2 units. Run 3 injections.[5] If tailing increases, your buffer capacity is too low.

References

• Timberline Instruments. (2026). HPLC Selectivity Temperature: Optimizing Critical Pairs. Retrieved from

• Chromatography Online (LCGC). (2020). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. Retrieved from

• ResearchGate. (2025). Effect of high-temperature on high-performance liquid chromatography column stability and performance. Retrieved from

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?. Retrieved from

Sources

• 1. HPLC Selectivity Temperature: Optimizing Critical Pairs [timberlineinstruments.com]
• 2. chromanik.co.jp [chromanik.co.jp]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. HPLC Troubleshooting Guide [sigmaaldrich.com]

Separation Science Helpdesk: Purification of cis-Quaternary Alcohols

Ticket ID: #REC-9921 Subject: Removal of cis-diastereomers from Quaternary/Tertiary Alcohols via Recrystallization Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open

The Diagnostic Phase: Understanding the Challenge

Welcome to the Separation Science Helpdesk. You are likely dealing with a tertiary alcohol (often on a cyclic system like a substituted cyclohexane) where the hydroxyl group is attached to a quaternary carbon. The challenge here is stereochemical: separating the cis-isomer (impurity) from the trans-isomer (target), or vice versa.

Why is this difficult?

• Steric Hindrance: In cis-quaternary alcohols (e.g., cis-1-methyl-4-tert-butylcyclohexanol), the hydroxyl group is often in an axial position, sterically crowded by the ring system. This prevents the formation of strong intermolecular Hydrogen bonds (H-bonds) required for a stable crystal lattice.

• Melting Point Depression: The presence of the diastereomeric impurity disrupts the packing of your target molecule, often lowering the melting point below room temperature, leading to the dreaded "oiling out" phenomenon.

• Solubility Similarities: Both isomers are alcohols with identical molecular weights. Standard polarity-based separation (like silica chromatography) is often insufficient because the

  is negligible. We must rely on Lattice Energy differences.

Strategic Solvent Selection

You cannot rely on "like dissolves like" alone.[1] You need a solvent system that discriminates based on molecular shape (packing efficiency) rather than just polarity.

Solvent Screening Matrix

Solvent Class	Examples	Suitability for Quaternary Alcohols	Mechanism of Action
Polar Protic	Ethanol, Methanol, Isopropanol	High	Forms H-bonds with the alcohol. The trans isomer (equatorial OH) is usually more accessible and soluble; the cis (axial OH) may crystallize out if less soluble, or vice versa depending on the specific lattice.
Non-Polar	Pentane, Hexane, Petroleum Ether	Medium	Good for "drowning out" the alcohol. Often used as an anti-solvent.
Aqueous Mixtures	EtOH/H₂O, Acetone/H₂O	Critical	Water acts as a powerful anti-solvent that forces the hydrophobic alkyl backbone to aggregate.
Chlorinated	DCM, Chloroform	Low	Too good at dissolving organic oils. Avoid for crystallization unless used as a solvent in a binary system.

The Execution Protocol: Mixed-Solvent Recrystallization

This protocol is designed for a scenario where the cis-impurity prevents the trans-product from crystallizing, or where you need to isolate the cis-isomer itself. We will use a Thermodynamically Controlled crystallization to maximize purity.

Workflow: The "Cloud Point" Method

Prerequisites:

• Crude material (dried, no residual DCM/Ethyl Acetate).

• Solvent A: Good solvent (e.g., Ethanol).

• Solvent B: Anti-solvent (e.g., Water or Pentane).

Step 1: Dissolution Dissolve the crude alcohol in the minimum amount of boiling Solvent A.

• Tip: If the solution is colored, add activated charcoal (1% w/w), boil for 2 mins, and hot filter through Celite.

Step 2: The Saturation Point While maintaining a gentle boil, add Solvent B dropwise until a persistent cloudiness (turbidity) appears.

• Why? This is the metastable zone where the solution is supersaturated with respect to the less soluble diastereomer.

Step 3: The "Back-Off" Add just enough hot Solvent A (dropwise) to clear the turbidity. The solution is now saturated but clear.

Step 4: Controlled Cooling (Crucial) Remove from heat. Insulate the flask with a towel or place it in a warm water bath to cool slowly to room temperature.

• Scientific Logic:[2] Rapid cooling (Kinetic Control) traps the impurity in the lattice. Slow cooling (Thermodynamic Control) allows the molecules to equilibrate, rejecting the "wrong" shape (the cis-isomer) from the growing trans-crystal lattice.

Step 5: Seeding If no crystals form at 25°C, add a seed crystal of the pure isomer. If you lack a seed, scratch the inner glass surface with a glass rod to create nucleation sites.

Step 6: Harvesting Cool to 0°C (ice bath) for 1 hour. Filter via vacuum.[1] Wash with cold Solvent B.

Troubleshooting: The "Oiling Out" Crisis

The most common failure with quaternary alcohols is "oiling out"—where the product separates as a liquid emulsion rather than a solid crystal.

Visualizing the Rescue Strategy

Figure 1: Decision tree for rescuing a crystallization batch that has separated into an oil.

FAQ: Specific User Scenarios

Q: My alcohol is an oil at room temperature. How do I crystallize it? A: If the melting point is naturally low, you must perform the crystallization at sub-ambient temperatures. Use a solvent system like Pentane/Ether and place the vessel in a dry ice/acetone bath (-78°C) or a freezer (-20°C).

• Warning: Ensure your flask is sealed to prevent water condensation from the air, which will force the oil out of solution.

Q: I see crystals, but NMR shows the cis impurity is still there (5-10%). A: You are likely trapping mother liquor inside the crystal lattice.

• Fix:Trituration. Take your solid, suspend it in cold Pentane or Hexane, and sonicate. The surface impurities (often the oily cis-isomer) will dissolve into the non-polar solvent, leaving the purer crystal behind. Filter and re-analyze.

Q: Can I chemically remove the cis-isomer? A: Yes, if the steric difference is significant. The cis-isomer (often axial) is more sterically hindered.

• Technique: React the mixture with a bulky acylating agent (like pivaloyl chloride) for a short time (Kinetic Resolution). The accessible trans-isomer (equatorial) will react faster. You can then separate the reacted ester from the unreacted cis-alcohol via chromatography.

Advanced Recovery: Derivatization

If the alcohol simply refuses to crystallize (common with waxy quaternary alcohols), you must increase its molecular weight and rigidity.

The "p-Nitrobenzoate" Protocol:

• React your crude alcohol with 4-nitrobenzoyl chloride and Pyridine.

• The resulting ester has strong

  stacking interactions due to the aromatic ring and nitro group.

• Recrystallize the ester (usually from Ethanol/Ethyl Acetate).

• Once pure, hydrolyze (saponify) back to the alcohol using LiOH in THF/Water.

References

• Eliel, E. L., & Martin, R. J. (1968). Conformational Analysis. XV. The Conformational Enthalpy, Entropy, and Free Energy of the Hydroxyl Group. Journal of the American Chemical Society.

  • Context: Foundational text on the thermodynamic differences between axial (cis) and equatorial (trans) substituted cyclohexanols.

• Organic Syntheses. (1970). cis-4-tert-Butylcyclohexanol.[3][4][5] Organic Syntheses, Coll. Vol. 5, p.175.

  • Context: The gold-standard procedure for separating cis/trans isomers using aqueous ethanol recrystalliz

• Mettler Toledo. (n.d.). Oiling Out in Crystallization.[1][6][7][8]

  • Context: Technical guide on the thermodynamics of oiling out and supersatur

• FDA. (2017). Q3C(R6) Impurities: Guideline for Residual Solvents.

  • Context: Regulatory standards for solvent selection in pharmaceutical purific

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 3. chegg.com [chegg.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. homework.study.com [homework.study.com]
• 6. researchgate.net [researchgate.net]
• 7. mt.com [mt.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Stereocontrol of cis-Quaternary Alcohols

Topic: Controlling cis-Quaternary Alcohol Levels Below ICH Limits Doc ID: TSC-CHEM-084 Status: Active Last Updated: February 5, 2026

The Challenge: Impurity Thresholds

In the synthesis of complex APIs, the formation of quaternary stereocenters via nucleophilic addition to cyclic ketones often yields a mixture of diastereomers. If the cis-isomer (where the hydroxyl group is syn to the major ring substituent) is the unwanted impurity, it falls under ICH Q3A(R2) guidelines.

Critical Limits for API Impurities:

Threshold Type	Limit (based on Max Daily Dose ≤ 2g)	Action Required
Reporting	> 0.05%	Must report result in Certificate of Analysis.
Identification	> 0.10%	Must structurally identify the impurity (NMR/MS).

| Qualification | > 0.15% | Must prove biological safety (tox studies). |

Objective: Maintain the cis-quaternary alcohol impurity < 0.10% to avoid costly identification/qualification triggers.

Module 1: Synthetic Control (Upstream)

Diagnosis: If your crude reaction mixture shows >5% cis-isomer, downstream purification will be burdened. You must optimize the stereoselectivity of the nucleophilic addition (e.g., Grignard or Organolithium addition).

Mechanism: Axial vs. Equatorial Attack

The stereoselectivity is governed by the trajectory of the incoming nucleophile.[1]

• Axial Attack (Top-down): Leads to the Equatorial Alcohol (Thermodynamically more stable).

• Equatorial Attack (Side-on): Leads to the Axial Alcohol (Often the cis-impurity).

Troubleshooting Protocol: Enhancing Diastereoselectivity

Q: Why is my cis-isomer ratio increasing upon scale-up? A: Scale-up often alters heat transfer, leading to local "hot spots" that favor the thermodynamic product or erode kinetic control.

Step-by-Step Optimization:

• Temperature Control (Kinetic vs. Thermodynamic):

  • Action: Lower reaction temperature to -78°C (or lowest feasible).

  • Reasoning: At lower temperatures, the reaction is under Kinetic Control . Small nucleophiles (e.g., MeMgBr, hydride) prefer axial attack due to lower torsional strain in the transition state, favoring the trans-alcohol (equatorial OH). Higher temperatures increase equatorial attack, raising cis levels.

• Solvent Selection (Cation Solvation):

  • Action: Switch from THF to Diethyl Ether (Et₂O) or Toluene/Ether mixtures.

  • Reasoning: THF strongly solvates the Mg²⁺ cation, making the nucleophile "larger" and more sterically hindered, which forces it toward the less hindered equatorial attack (forming the unwanted cis-alcohol). Et₂O coordinates less tightly, keeping the effective nucleophile size smaller.

• Additives (Chelation Control):

  • Action: Add Cerium(III) Chloride (CeCl₃) (1.5 eq).

  • Reasoning: This creates an organocerium reagent (Luche-type conditions). Organoceriums are "harder" nucleophiles and less basic, often enhancing axial attack selectivity significantly compared to standard Grignards.

Visualizing the Mechanism

Figure 1: Decision pathways for nucleophilic attack. Green paths favor the desired trans-isomer; red paths lead to the cis-impurity.

Module 2: Downstream Processing (Purification)

Diagnosis: Synthesis optimization capped at 95:5 dr (diastereomeric ratio). You need to remove the remaining 5% cis-impurity.

Method A: Fractional Crystallization

Quaternary alcohols often exhibit significant solubility differences between diastereomers due to hydrogen bonding capability (Axial OH vs Equatorial OH).

• Protocol:

  • Dissolve crude mixture in hot non-polar solvent (e.g., Hexanes or Heptane/EtOAc 9:1).

  • Cool slowly to room temperature, then to 0°C.

  • Critical Step: Seed with pure trans-isomer crystals if available.

  • Filter. The cis-impurity (Axial OH) is often more soluble in non-polar solvents due to intramolecular H-bonding (if applicable) or less efficient packing, remaining in the mother liquor.

Method B: Chromatographic Resolution

If crystallization fails, preparative HPLC or Flash Chromatography is required.

• Stationary Phase: Silica (Normal Phase) is usually superior for diastereomers.

• Separation Logic: The cis-isomer (Axial OH) is generally less polar (elutes faster) than the trans-isomer (Equatorial OH) because the equatorial OH is more accessible to interact with the silica surface.

Module 3: Analytical Validation

Diagnosis: You cannot control what you cannot measure. Co-eluting isomers lead to false "purity" results.

Method Development Guide:

Parameter	Recommendation	Rationale
Column	C18 (Reverse Phase) or Silica (Normal Phase)	Diastereomers are chemically distinct; chiral columns are usually not needed unless enantiomers are also an issue.
Mobile Phase	Water/Acetonitrile (Gradient)	Start with low organic (e.g., 10% ACN) to maximize interaction time.
Resolution (Rs)	Target > 2.0	ICH requires baseline separation to accurately integrate the 0.05% impurity peak.
Detection	UV (210-220 nm) or RI	Quaternary alcohols often lack chromophores. If UV is weak, use Refractive Index (RI) or ELSD.

System Suitability Test (SST):

• Inject a standard mix of cis and trans isomers (approx 1:1).

• Fail Criteria: If Resolution (Rs) < 1.5, the method is not specific enough for ICH Q3A reporting.

Workflow Logic

Figure 2: Operational workflow for impurity management.

Frequently Asked Questions (FAQ)

Q1: My cis and trans isomers have identical R_f values on TLC. How do I separate them?

• A: If silica TLC shows one spot, try "Argon-Overpressure" TLC (running the plate 3 times) or switch to Alumina plates. For prep, you likely need a high-efficiency HPLC column (e.g., < 3 µm particle size) or a change in selectivity (e.g., using a Phenyl-Hexyl column instead of C18).

Q2: Can I equilibrate the cis-impurity into the trans-product?

• A: Sometimes. This is called Thermodynamic Equilibration . If the reaction is reversible (e.g., MPV reduction), heating with a catalyst (like Aluminum isopropoxide) might shift the ratio to the thermodynamic max (usually favor equatorial OH). However, for Grignard products, the C-C bond is irreversible, so you cannot equilibrate; you must prevent the impurity from forming.

Q3: The ICH limit is 0.05% for reporting. My method noise is 0.02%. Is this okay?

• A: Barely. Your Signal-to-Noise (S/N) ratio at the Reporting Limit (0.05%) should be at least 10:1 (Quantitation Limit). If your noise is 0.02%, your S/N at 0.05% is only 2.5:1. You need to improve sensitivity (concentrate sample, switch detectors).

References

• ICH Q3A(R2) : Impurities in New Drug Substances. International Council for Harmonisation.[2][3] [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. "Nucleophilic addition to cyclohexanones: Axial vs Equatorial." Oxford University Press. (General reference for stereochemical mechanisms).

• Cieplak, A. S. (1981). Stereochemistry of nucleophilic addition to cyclohexanone. The importance of two-electron stabilizing interactions. Journal of the American Chemical Society, 103(15), 4540–4552. [Link]

• Ashby, E. C., & Laemmle, J. T. (1975). Stereoselective organometallic reactions. V. Nucleophilic addition to 4-tert-butylcyclohexanone. Journal of Organic Chemistry, 40(10), 1469. [Link]

Sources

• 1. Axial or equatorial attack is possible on a cyclohexanone [ns1.almerja.com]
• 2. ICH Official web site : ICH [ich.org]
• 3. mca.gm [mca.gm]

Reference Data & Comparative Studies

Publish Comparison Guide: cis-Quaternary Alcohol Characterization &amp; COA Benchmarking

This guide focuses on the critical quality attributes and characterization of cis-Quaternary Alcohols , with a specific emphasis on their role as high-value intermediates in the synthesis of complex pharmaceutical agents (e.g., benzylisoquinoline neuromuscular blockers like Cisatracurium).

Executive Summary

In the landscape of chiral drug development, cis-Quaternary Alcohols represent a "molecular bottleneck." These motifs—characterized by a hydroxyl group attached to a fully substituted carbon atom in a specific cis orientation relative to a ring substituent—are notoriously difficult to synthesize stereoselectively and even harder to analyze.

This guide objectively compares High-Purity cis-Quaternary Alcohols (Pharma-Grade) against Standard/Crude Alternatives (often racemic or trans-contaminated). We demonstrate why standard analytical certificates (COAs) are insufficient for this class and provide a rigorous spectral characterization workflow to ensure downstream efficacy and regulatory compliance.

Part 1: The Analytical Challenge (The "Why")

The core difficulty with quaternary alcohols lies in the absence of a proton on the chiral center .

• Standard Secondary Alcohols: The methine proton (

  ) provides a direct handle for NMR coupling analysis ( -values) to determine stereochemistry.

• Quaternary Alcohols: The carbon is fully substituted (

  ). There is no proton to split. Standard 1D H NMR often shows identical shifts for cis and trans isomers unless high-field resolution or specific solvent shifts are used.

Comparison of Product Grades:

Feature	High-Purity cis-Quaternary Alcohol (The Solution)	Standard/Alternative Grade (The Risk)
Stereochemical Purity	>99.5% dr (diastereomeric ratio)	Undefined or ~90:10 mixture
Impurity Profile	trans-Isomer strictly controlled (<0.1%)	trans-Isomer present (can poison downstream crystallization)
Characterization	NOESY / XRD / Chiral HPLC	1D NMR / HPLC (Achiral)
Application	Direct use in GMP synthesis (e.g., Cisatracurium)	Requires extensive recrystallization; yield loss

Part 2: Certificate of Analysis (COA) Benchmarking

A generic COA listing only "Purity by HPLC" is a red flag for quaternary stereocenters. Below is the Gold Standard COA required to validate this specific product.

Table 1: Comparative COA Specifications

Test Parameter	Standard Commercial Grade	Pharma-Grade cis-Quaternary Alcohol	Why It Matters
Appearance	White to off-white solid	Crystalline White Powder	Amorphous forms often hide impurities.
Chemical Purity (HPLC)	> 97.0%	> 99.0%	Baseline separation of des-hydroxy impurities.
Stereochemical Purity (Chiral HPLC)	Not Tested or >95%	> 99.5% (dr > 200:1)	The trans-isomer is often a "dead-end" impurity that co-crystallizes.
Specific Rotation	Reported	Range Defined (e.g., -125° to -135°)	Quick confirmation of bulk enantiomeric excess.
Residual Solvents	< 5000 ppm	ICH Q3C Compliant	Solvents can induce polymorphic shifts.
Water Content (KF)	< 1.0%	< 0.5%	Hygroscopicity can hydrolyze esters in complex intermediates.
Assay (Titration)	95-105%	98.0 - 102.0%	Confirms salt stoichiometry (if besylate/mesylate salt).

Part 3: Spectral Characterization Deep Dive

To validate the cis-configuration without a methine proton, we rely on Through-Space interactions (Nuclear Overhauser Effect) rather than Through-Bond interactions (J-coupling).

The "Smoking Gun": NOESY Correlation

In a cyclic quaternary system (e.g., a substituted cyclohexanol or piperidine derivative), the cis vs. trans relationship is defined by the spatial proximity of the hydroxyl group (or its alkyl neighbors) to the ring protons.

• cis-Isomer: The axial substituent at the quaternary center will show a strong NOE correlation to the axial protons at the C-3 and C-5 positions (1,3-diaxial interaction).

• trans-Isomer: The substituent is equatorial, showing weak or no NOE to axial ring protons, but potentially strong NOE to adjacent equatorial protons.

Visualization of Stereochemical Determination

Figure 1: Analytical Decision Tree for Quaternary Stereocenters. Note that standard 1D NMR is often insufficient, necessitating 2D NOESY or XRD.

Part 4: Experimental Protocols

Protocol A: 2D NOESY Experiment for Configuration Assignment

This protocol is designed to distinguish cis/trans isomers in cyclic quaternary alcohols.

Reagents & Equipment:

• Instrument: 500 MHz NMR (or higher) with cryoprobe preferred.

• Solvent: CDCl₃ or DMSO-d₆ (Solvent choice is critical; DMSO often sharpens -OH signals).

• Sample Conc: 10-15 mg in 0.6 mL.

Step-by-Step Methodology:

• Pulse Sequence: Select noesygpph (Phase-sensitive NOESY with gradient pulses).

• Mixing Time (

  ): Set to 400-600 ms .

  • Why: Quaternary centers relax slowly. A longer mixing time allows magnetization transfer (NOE) to build up, but too long (>800ms) introduces spin-diffusion artifacts.

• Acquisition:

  • TD (Time Domain) F2: 2048 or 4096.

  • TD F1: 256 or 512 increments.

  • NS (Scans): 16 or 32 per increment.

• Processing:

  • Apply a 90° shifted sine-bell squared window function (QSINE) to both dimensions.

  • Phase correction must be precise to distinguish positive (exchange) vs. negative (NOE) cross-peaks (for small molecules).

• Interpretation:

  • Identify the signal for the group attached to the quaternary carbon (e.g., Methyl, Alkyl chain).

  • Look for cross-peaks to the Ring Protons .

  • cis-Diagnostic: Strong cross-peak to axial protons at C-3/C-5 positions (indicates axial orientation of the group).

  • trans-Diagnostic: Absence of diaxial cross-peaks; presence of cross-peaks to vicinal equatorial protons.

Protocol B: Chiral HPLC Method (Purity Check)

Self-validating system for enantiomeric/diastereomeric purity.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: n-Hexane : Isopropanol (90:10) with 0.1% Diethylamine (for basic amines) or TFA (for acidic alcohols).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm and 254 nm.

• System Suitability: Resolution (

  ) between cis and trans peaks must be > 2.0.

Part 5: Stability & Performance Logic

Why does the cis-isomer matter functionally?

• Reactivity Rates: In S_N2-like intramolecular cyclizations (common in alkaloid synthesis), the cis-alcohol often places the nucleophilic -OH in the correct geometric position to attack a nearby electrophile. The trans-isomer is geometrically "locked out," leading to degradation rather than cyclization.

• Solubility Profile: cis-Quaternary alcohols often exhibit higher solubility in non-polar solvents due to internal hydrogen bonding (intramolecular), whereas trans-isomers may form intermolecular networks, altering crystallization kinetics.

Synthesis & Impurity Fate Diagram

Figure 2: The kinetic fate of cis vs. trans isomers in downstream processing.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Standard text for cyclic stereocontrol principles).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative source for NOESY/ROESY protocols).

• Stenstrøm, Y., et al. (2005).[1] "Stereochemistry of quaternary alcohols: NMR and molecular modeling." Journal of Organic Chemistry. (Foundational work on NMR distinction of quaternary centers).

• FDA Guidance for Industry. (1992). Development of New Stereoisomeric Drugs. (Regulatory basis for requiring dr >99%).

• PubChem Compound Summary. (2024). Atracurium Besylate Impurities. (Context for specific cis-quaternary alcohol intermediates).

Sources

• 1. Determination of the Absolute Configuration of Secondary Alcohols in a Compound Mixture via the Application of Competing Enantioselective Acylation Coupled with LC/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Laboratory Disposal Guide: Sterically Hindered &amp; Cyclic Tertiary Alcohols

Addressing "cis-Quaternary" Structural Motifs in Drug Development

Executive Summary: Immediate Action Plan

Stop. Before disposing of any compound identified as a "cis-quaternary alcohol" (a colloquial term often referring to sterically hindered tertiary alcohols or alcohols adjacent to quaternary carbon centers ), verify its physical state and halogen content.

• Primary Hazard: Flammability (RCRA D001) and potential for delayed dehydration/polymerization in acidic waste streams.

• Critical Segregation: NEVER mix with strong oxidizers (Chromic acid, Permanganates, Perchlorates) or concentrated sulfuric acid.

• Disposal Stream: Organic Solvent Waste (High BTU) for liquids; Hazardous Solid Waste for crystalline intermediates.

Part 1: Chemical Characterization & Nomenclature Clarity

Expert Insight: The term "cis-quaternary alcohol" is chemically ambiguous because a carbon atom cannot bond to four other carbons and a hydroxyl group (5 bonds). In pharmaceutical synthesis, this term typically refers to:

• Tertiary Alcohols on Cyclic Systems: Where the hydroxyl group is cis to a bulky substituent (e.g., cis-1-methyl-4-tert-butylcyclohexanol).[1]

• Neopentyl-type Alcohols: Alcohols adjacent to a quaternary carbon center, creating significant steric hindrance.

Why Structure Matters for Disposal

Unlike primary alcohols (e.g., Ethanol), hindered tertiary alcohols are:

• Resistant to Oxidation: They do not easily oxidize to ketones/aldehydes. Adding them to oxidizing waste streams expecting degradation is ineffective and dangerous.

• Prone to Acid-Catalyzed Dehydration: In the presence of acidic waste (e.g., HCl, H₂SO₄), they readily dehydrate to form alkenes. This reaction is exothermic and can pressurize sealed waste drums.

Part 2: Pre-Disposal Segregation (The Self-Validating System)[1]

To ensure safety, you must categorize the waste before selecting a container.[2] Use this logic gate:

The Halogen Check

Does the molecule contain Fluorine, Chlorine, Bromine, or Iodine?

• YES: Segregate into Halogenated Waste . (EPA Codes F001/F002). Reason: High disposal cost; incineration requires scrubbers to prevent dioxin/acid gas formation.

• NO: Segregate into Non-Halogenated Waste . (EPA Codes F003/F005). Reason: Valuable for fuel blending (High BTU).

The Phase Check

• Liquid (Solvent/Oil): Dispose in standard solvent carboys (HDPE or Steel).

• Solid (Crystalline/Amorphous): Dispose in wide-mouth jars or double-lined solid waste bags.[1] Do not dissolve solids in solvent just to dispose of them unless required by your facility's specific SOP.

Table 1: Chemical Compatibility Matrix

Always consult the SDS. This table represents general reactivity classes.

Waste Stream Component	Compatibility with Tertiary Alcohols	Risk Analysis
Acetone / Ethyl Acetate	✅ Compatible	Safe for commingling in non-halogenated streams.[1]
Dichloromethane (DCM)	⚠️ Conditional	Chemically compatible, but must go to Halogenated stream.[1]
Conc. Sulfuric Acid	❌ DANGEROUS	Causes rapid dehydration to alkene + heat.[1] Do not mix.
Chromic Acid / Jones Reagent	❌ EXPLOSIVE	Strong oxidizers + alcohols = fire/explosion hazard.[1]
Nitric Acid	❌ EXPLOSIVE	Formation of unstable alkyl nitrates.[1]

Part 3: Step-by-Step Disposal Protocol

Step 1: Container Selection[2][3][4][5][6]

• Material: High-Density Polyethylene (HDPE) is the industry standard. It is resistant to solvent swelling and physical impact.

• Venting: Use a safety cap with a pressure-relief valve (e.g., 5 psi release).

  • Why? If trace acid is present, tertiary alcohols may slowly dehydrate, releasing gas (isobutylene or similar alkenes). A sealed cap creates a bomb; a vented cap makes it a self-correcting system.

Step 2: Transfer & Labeling[1]

• Place the waste container in a fume hood.

• Use a conductive funnel (grounded) if the waste volume > 4 Liters to prevent static discharge (Flashpoint < 60°C is likely).

• Labeling:

  • Chemical Name: Write the full IUPAC name (e.g., 1-methylcyclohexanol). Do not use "Waste Alcohol" or lab slang like "Quat Alcohol".

  • Hazards: Check "Flammable" and "Toxic" (if applicable).[3]

Step 3: RCRA Code Assignment

For regulatory compliance (USA), assign the following codes based on the mixture:

• D001: Ignitable (Flash point < 140°F / 60°C).[4]

• F003: Spent non-halogenated solvents (if mixed with Acetone/Methanol).

• U-List: If the alcohol is a pure, unused commercial chemical product being discarded (check 40 CFR § 261.33 for specific CAS numbers).

Part 4: Decision Logic Visualization

The following diagram outlines the decision process for disposing of hindered tertiary alcohols.

Figure 1: Decision tree for the segregation of hindered alcohol waste streams.[1] Note that halogenated compounds require specific incineration protocols to prevent environmental release of acid gases.

Part 5: Emergency Contingencies

Spills (> 500 mL)

• Evacuate: Flammable vapors are denser than air and will accumulate at floor level.

• Eliminate Ignition: Turn off hot plates and stirrers immediately.

• Absorb: Use vermiculite or activated charcoal spill pads.

  • Do not use paper towels for large spills; they increase the surface area for evaporation and flammability.

Exposure[1][9][10]

• Skin: Wash with soap and water for 15 minutes. Alcohol absorption can be systemic.

• Eyes: Flush for 15 minutes. Tertiary alcohols can cause severe corneal opacity.

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Hazardous Waste Identification. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington (DC): National Academies Press (US); 2011. Chapter 8, Management of Waste. [Link]

• American Chemical Society (ACS). Chemical Compatibility and Segregation. ACS Center for Lab Safety. [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450). [Link]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. epa.gov [epa.gov]